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Compound of Interest

Compound Name: 3-Indazol-1-yl-propionic acid

CAS No.: 247128-24-1

Cat. No.: B1298811

Get Quote

Executive Summary
3-Indazol-1-yl-propionic acid represents a privileged scaffold in medicinal chemistry,

characterized by the fusion of a bio-active indazole ring with a flexible propionic acid tail.[1]

While often utilized as a synthetic intermediate, recent patent literature and structure-activity

relationship (SAR) studies have elevated this moiety (and its C3-regioisomer) to a critical status

in metabolic and neurodegenerative drug discovery.[1]

The primary therapeutic targets identified for this scaffold are:

AMPK (Adenosine Monophosphate-Activated Protein Kinase): As a direct allosteric activator

for metabolic reprogramming (Type 2 Diabetes, NASH).[1]

PXR (Pregnane X Receptor): As a bioisostere of the gut metabolite Indole-3-propionic acid

(IPA), offering neuroprotective and barrier-enhancing properties.[1]

TMEM16A (Anoctamin-1): As a potential chloride channel modulator for cystic fibrosis and

pain management.[1]
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Chemical Profile & Structural Logic[1]
Understanding the regiochemistry is vital for target engagement.[1] The indazole ring exhibits

annular tautomerism, allowing for substitution at either the N1 or C3 positions.[1]

Feature N1-Isomer (Target of Inquiry) C3-Isomer (Clinical Lead)

IUPAC Name
3-(1H-indazol-1-yl)propanoic

acid

3-(1H-indazol-3-yl)propanoic

acid

Structure
Indazole ring attached to acid

chain via Nitrogen-1.[1]

Indazole ring attached to acid

chain via Carbon-3.[1]

Key Property

Bioisostere of Indole-3-

propionic acid (IPA). High

stability; locks the benzenoid

tautomer.[1]

Pharmacophore for AMPK

Activators. Mimics AMP/ADP

phosphate group in allosteric

sites.[1]

Primary Target PXR, TMEM16A AMPK (ADaM site)

Medicinal Chemistry Insight: The propionic acid moiety serves as an anionic anchor, capable of

forming salt bridges with arginine or lysine residues in target binding pockets (e.g., Arg171 in

AMPK or the ligand-binding domain of PXR).[1]

Primary Therapeutic Target: AMPK Activation[1][2]
[3]
Recent disclosures (e.g., Pfizer WO 2024209363) have identified substituted indazole-

propionic acids as potent, direct activators of AMPK.[1] While the most potent clinical

candidates utilize the C3-linkage, the N1-scaffold remains a viable candidate for allosteric

modulation due to its structural overlap.[1]
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Mechanism of Action
The molecule functions as a Direct Allosteric Activator, likely binding to the ADaM site

(Allosteric Drug and Metabolite site) located at the interface of the AMPK

-subunit (kinase domain) and the

-subunit (carbohydrate-binding module).[1]

Binding Event: The propionic acid carboxylate mimics the phosphate group of AMP.[1]

Conformational Change: Binding stabilizes the active conformation of the kinase domain,

protecting Threonine-172 from dephosphorylation by phosphatases.[1]

Physiological Outcome: Increases glucose uptake (GLUT4 translocation), enhances fatty

acid oxidation, and inhibits lipogenesis.[1]

Visualization: AMPK Activation Pathway
The following diagram illustrates the signaling cascade initiated by Indazole-propionic acid

derivatives.
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Caption: Mechanism of AMPK activation by Indazole-propionic acid derivatives, leading to

metabolic reprogramming.

Secondary Target: PXR (Pregnane X Receptor)[1]
Hypothesis: 3-Indazol-1-yl-propionic acid is a structural bioisostere of Indole-3-propionic acid

(IPA), a potent gut-microbiome metabolite.[1]

Rationale: The replacement of the Indole C2 with a Nitrogen (Indazole) retains the planar

aromaticity and the hydrogen-bond accepting capacity, potentially improving metabolic
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stability against oxidation.[1]

Therapeutic Relevance:

Neuroprotection: IPA is a potent antioxidant.[1] The indazole analog may retain this

radical-scavenging capability.[1]

Gut Barrier Integrity: PXR activation upregulates tight junction proteins (ZO-1, Occludin).

[1]

Indication: Inflammatory Bowel Disease (IBD), Alzheimer’s Disease.[1]

Experimental Protocols for Validation
To validate 3-Indazol-1-yl-propionic acid as a hit for these targets, the following self-validating

experimental workflows are recommended.

Protocol A: AMPK Activity Assay (FRET-Based)
Objective: Quantify the EC50 of the compound for AMPK activation.[1]

Reagents: Recombinant human AMPK (

), FRET peptide substrate (e.g., Z'-LYTE™), ATP (at

), Test Compound (0.1 nM – 100

M).[1]

Preparation: Dilute compound in DMSO. Prepare Kinase Buffer (50 mM HEPES pH 7.5, 10

mM MgCl2, 1 mM EGTA, 0.01% Brij-35).[1]

Reaction:

Incubate AMPK enzyme with Test Compound for 15 min (Pre-incubation allows ADaM site

binding).[1]

Add ATP and FRET peptide substrate.[1]

Incubate for 60 min at Room Temperature.
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Detection: Add Development Reagent (site-specific protease).[1] Cleavage of non-

phosphorylated peptide disrupts FRET.[1]

Readout: Measure Fluorescence Ratio (Coumarin/Fluorescein).

Validation: Use A-769662 (known ADaM activator) as a positive control.[1]

Protocol B: Synthesis of 3-Indazol-1-yl-propionic Acid
Objective: Confirm structural identity before biological testing.

Starting Materials: 1H-Indazole, Ethyl 3-bromopropionate, Cs2CO3 (Base), Acetonitrile.[1]

N-Alkylation:

Mix 1H-Indazole (1.0 eq) with Cs2CO3 (2.0 eq) in MeCN.

Add Ethyl 3-bromopropionate (1.2 eq) dropwise.[1]

Reflux for 4-6 hours.[1]

Note: This produces a mixture of N1 (major) and N2 (minor) isomers.[1]

Purification: Separate isomers via Flash Chromatography (Hexane/EtOAc). The N1-isomer is

typically less polar.[1]

Hydrolysis: Treat the N1-ester with LiOH in THF/H2O (1:1) for 2h. Acidify with 1M HCl to

precipitate the free acid.

Characterization: 1H NMR (confirm triplet for -CH2-COOH), LC-MS.

Visualization: Experimental Workflow
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Caption: Workflow from chemical synthesis to biological validation of Indazole-propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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